Cas no 1316224-03-9 (4-methyl-2-(pyrrolidin-2-yl)pyrimidine)

• Product Name: 4-methyl-2-(pyrrolidin-2-yl)pyrimidine
• CAS No: 1316224-03-9
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• CID: 5848229
• PubChem ID: 63317505
• Update Time: 2025-10-19

4-methyl-2-(pyrrolidin-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-methyl-2-(2-pyrrolidinyl)-
• 4-methyl-2-(pyrrolidin-2-yl)pyrimidine
• 1316224-03-9
• CS-0282281
• EN300-1461950
• CCG-209867
• AKOS012621605

• Inchi： 1S/C9H13N3/c1-7-4-6-11-9(12-7)8-3-2-5-10-8/h4,6,8,10H,2-3,5H2,1H3
• InChI Key： OPWLBSAEKMFVTP-UHFFFAOYSA-N
• SMILES： C1(C2CCCN2)=NC=CC(C)=N1

Computed Properties

• Exact Mass: 163.110947427g/mol
• Monoisotopic Mass: 163.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.076±0.06 g/cm3(Predicted)
• Boiling Point: 274.2±33.0 °C(Predicted)
• pka: 8.48±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-methyl-2-(pyrrolidin-2-yl)pyrimidine

Introduction to 4-methyl-2-(pyrrolidin-2-yl)pyrimidine (CAS No. 1316224-03-9)

4-methyl-2-(pyrrolidin-2-yl)pyrimidine, identified by its Chemical Abstracts Service (CAS) number 1316224-03-9, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic organic molecule belongs to the pyrimidine class, characterized by a six-membered ring containing two nitrogen atoms. The presence of a methyl group at the 4-position and a pyrrolidine substituent at the 2-position imparts unique chemical and biological properties, making it a valuable scaffold for drug discovery and material science applications.

The compound's structural configuration, featuring a pyrrolidin-2-yl moiety, contributes to its versatility in molecular design. Pyrrolidine derivatives are widely recognized for their role in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. In the context of 4-methyl-2-(pyrrolidin-2-yl)pyrimidine, this structural feature is particularly noteworthy, as it has been leveraged in the development of novel bioactive molecules.

Recent advancements in synthetic chemistry have enabled more efficient methodologies for the preparation of 4-methyl-2-(pyrrolidin-2-yl)pyrimidine. These innovations include transition-metal-catalyzed cross-coupling reactions, which have streamlined the introduction of functional groups while maintaining high selectivity. Such improvements are crucial for scaling up production and reducing costs, thereby facilitating further exploration of its applications.

In the pharmaceutical industry, 4-methyl-2-(pyrrolidin-2-yl)pyrimidine has garnered attention as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in developing kinase inhibitors, which play a critical role in treating cancers and inflammatory diseases. The pyrimidine core is particularly adept at mimicking ATP or other natural substrates, allowing for precise interaction with enzyme active sites.

One notable area of research involves the application of 4-methyl-2-(pyrrolidin-2-yl)pyrimidine in antiviral therapies. Researchers have explored its potential as a precursor to compounds that disrupt viral replication mechanisms. The structural flexibility provided by the pyrrolidine ring allows for modifications that can fine-tune pharmacokinetic properties, such as solubility and bioavailability. This adaptability has been instrumental in designing molecules with improved therapeutic profiles.

The agrochemical sector has also benefited from the investigation of 4-methyl-2-(pyrrolidin-2-yl)pyrimidine. Its derivatives have shown promise as herbicides and fungicides, offering new solutions to crop protection challenges. By integrating this compound into novel formulations, scientists aim to develop environmentally sustainable alternatives that minimize ecological impact while maintaining efficacy.

From a material science perspective, 4-methyl-2-(pyrrolidin-2-yl)pyrimidine exhibits interesting electronic properties that make it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). The conjugated system within the pyrimidine ring contributes to its ability to absorb and emit light across specific wavelengths, making it a candidate for optoelectronic applications.

The synthesis of 4-methyl-2-(pyrrolidin-2-yl)pyrimidine typically involves multi-step reactions starting from readily available precursors. A common approach includes condensation reactions followed by functional group transformations to introduce the desired substituents. Advances in computational chemistry have also facilitated the design of synthetic routes with higher yields and fewer byproducts, aligning with green chemistry principles.

In conclusion, 4-methyl-2-(pyrrolidin-2-yl)pyrimidine (CAS No. 1316224-03-9) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features and chemical properties continue to drive innovation in drug discovery and industrial processes. As research progresses, further insights into its potential are expected to emerge, solidifying its role as a cornerstone in modern chemical development.